Cas no 139393-86-5 (3-Pyridinemethanol, 5-ethyl-2-methoxy-6-methyl-)

• Product Name: 3-Pyridinemethanol, 5-ethyl-2-methoxy-6-methyl-
• CAS No: 139393-86-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1268994
• PubChem ID: 15228414
• Update Time: 2025-04-20

3-Pyridinemethanol, 5-ethyl-2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 5-ethyl-2-methoxy-6-methyl-
• UQKXZKPTIKBQBX-UHFFFAOYSA-N
• 5-Ethyl-2-methoxy-6-methyl-3-pyridinemethanol
• 139393-86-5
• SCHEMBL9272505
• 2-methoxy-3-hydroxymethyl-5-ethyl-6-methyl pyridine
• 2-methoxy-3-hydroxymethyl-5-ethyl-6-methylpyridine
• DB-382560

• Inchi： 1S/C10H15NO2/c1-4-8-5-9(6-12)10(13-3)11-7(8)2/h5,12H,4,6H2,1-3H3
• InChI Key： UQKXZKPTIKBQBX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CO)C=C(C(C)=N1)CC

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35